Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)

Adenosine, 2,8-dichloro-2'-deoxy- structure
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02

Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2,8-dichloro-2'-deoxy-
    • Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
    • Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
    • InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O

Computed Properties

  • Exact Mass: 349.03469

Experimental Properties

  • Density: 2.14±0.1 g/cm3(Predicted)
  • Boiling Point: 631.0±65.0 °C(Predicted)
  • PSA: 114.55
  • pka: 13.61±0.60(Predicted)
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